Cas no 1381944-24-6 (2-Methoxy-4-piperidinopyrimidine)

• Product Name: 2-Methoxy-4-piperidinopyrimidine
• CAS No: 1381944-24-6
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• MDL: MFCD22375033
• CID: 2772660
• PubChem ID: 70699908
• Update Time: 2025-05-23

2-Methoxy-4-piperidinopyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-piperidinopyrimidine
• SB41378
• 1381944-24-6
• DTXSID00743021
• 2-Methoxy-4-(piperidin-1-yl)pyrimidine
• BS-21319
• Pyrimidine, 2-methoxy-4-(1-piperidinyl)-
• MFCD22375033

• MDL： MFCD22375033
• Inchi： 1S/C10H15N3O/c1-14-10-11-6-5-9(12-10)13-7-3-2-4-8-13/h5-6H,2-4,7-8H2,1H3
• InChI Key： HSGYLFMVLVKMSI-UHFFFAOYSA-N
• SMILES： O(C)C1=NC=CC(=N1)N1CCCCC1

Computed Properties

• Exact Mass: 193.121512110Da
• Monoisotopic Mass: 193.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-Methoxy-4-piperidinopyrimidine

2-Methoxy-4-piperidinopyrimidine (CAS No. 1381944-24-6): A Comprehensive Overview

2-Methoxy-4-piperidinopyrimidine, a heterocyclic compound with the CAS registry number 1381944-24-6, has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the class of pyrimidines, which are six-membered aromatic rings containing two nitrogen atoms at positions 1 and 3. The presence of a methoxy group at position 2 and a piperidine ring at position 4 introduces unique electronic and steric properties, making it a versatile building block for various applications.

The synthesis of 2-methoxy-4-piperidinopyrimidine typically involves multi-component reactions or modular synthetic strategies. Recent advancements in catalytic methodologies have enabled the efficient construction of this compound with high yields and excellent stereocontrol. For instance, researchers have employed transition metal-catalyzed coupling reactions to assemble the pyrimidine core with the piperidine substituent. These methods not only enhance the scalability of the synthesis but also pave the way for further functionalization of the molecule.

Structurally, 2-methoxy-4-piperidinopyrimidine exhibits a planar geometry due to the aromaticity of the pyrimidine ring. The methoxy group at position 2 contributes to electron-donating effects, which can influence the electronic properties of the molecule. Meanwhile, the piperidine ring at position 4 introduces a saturated nitrogen-containing structure, providing additional flexibility and potential for hydrogen bonding interactions. These structural features make 2-methoxy-4-piperidinopyrimidine an attractive candidate for applications in drug design, materials science, and supramolecular chemistry.

Recent studies have highlighted the potential of 2-methoxy-4-piperidinopyrimidine in various fields. In materials science, this compound has been explored as a building block for self-assembled monolayers (SAMs) due to its ability to form ordered nanostructures on surfaces. The combination of its aromatic core and functional substituents allows for tailored surface properties, which are highly desirable in applications such as sensors, catalysis, and electronics.

In pharmacology, 2-methoxy-4-piperidinopyrimidine has been investigated as a potential lead compound for drug development. Its structural similarity to known bioactive molecules suggests that it could serve as a scaffold for designing new drugs targeting various therapeutic areas. For example, researchers have reported that derivatives of this compound exhibit promising activity against certain enzymes involved in neurodegenerative diseases.

Moreover, 2-methoxy-4-piperidinopyrimidine has been utilized in drug delivery systems due to its ability to act as a carrier material for therapeutic agents. The molecule's amphiphilic nature enables it to form nanoparticles or micelles that can encapsulate drugs and enhance their solubility and bioavailability. This property has been leveraged in recent studies focused on improving the efficacy of anticancer drugs.

From an environmental perspective, 2-methoxy-4-piperidinopyrimidine has been studied for its biodegradability and eco-friendly synthesis pathways. Researchers have developed green chemistry approaches to synthesize this compound using renewable feedstocks and enzymatic catalysts. These methods not only reduce the environmental footprint but also align with current trends toward sustainable chemical manufacturing.

In conclusion, 2-methoxy-4-piperidinopyrimidine (CAS No. 1381944-24-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and functionalization strategies, positions it as a valuable tool for future innovations in science and technology.